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Compound of Interest

Compound Name:
Trihexyltetradecylphosphonium

chloride

Cat. No.: B1245204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

trihexyltetradecylphosphonium chloride, a prominent phosphonium-based ionic liquid also

known as Cyphos® IL 101. Understanding the solubility of this compound in various organic

solvents is critical for its application in diverse fields, including organic synthesis, catalysis,

extraction processes, and drug formulation. This document consolidates available quantitative

and qualitative solubility data, details experimental methodologies for solubility determination,

and presents logical workflows through diagrams.

Core Topic: Solubility Profile
Trihexyltetradecylphosphonium chloride is a hydrophobic ionic liquid that generally exhibits

excellent solubility in a wide range of organic solvents. Its asymmetric phosphonium cation and

the combination of hexyl and tetradecyl alkyl chains contribute to its favorable interactions with

nonpolar and polar aprotic solvents.

Quantitative Solubility Data
The most detailed quantitative solubility data for trihexyltetradecylphosphonium chloride is

available for its miscibility with a series of linear alkanes. The liquid-liquid miscibility of this ionic

liquid with hexane, octane, decane, undecane, and dodecane has been determined, revealing

upper critical solution temperatures (UCST).[1][2] Below these temperatures, the ionic liquid
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and the alkane are not fully miscible and can form two phases. The solubility is dependent on

both the temperature and the chain length of the alkane, with solubility decreasing as the

alkane chain length increases.[1][2]

For many other common organic solvents, trihexyltetradecylphosphonium chloride is

reported to be fully miscible, meaning it is soluble in all proportions. Qualitative data indicates

high solubility in several other solvent classes.

Table 1: Quantitative Solubility of Trihexyltetradecylphosphonium Chloride in Alkanes
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Organic Solvent Temperature (°C)
Mole Fraction of
Ionic Liquid

Physical State

Hexane < 13.5
Phase separation

occurs
Two-phase liquid

Hexane > 13.5 Fully miscible Single-phase liquid

Octane < 33.8
Phase separation

occurs
Two-phase liquid

Octane > 33.8 Fully miscible Single-phase liquid

Decane < 51.2
Phase separation

occurs
Two-phase liquid

Decane > 51.2 Fully miscible Single-phase liquid

Undecane < 60.1
Phase separation

occurs
Two-phase liquid

Undecane > 60.1 Fully miscible Single-phase liquid

Dodecane < 68.3
Phase separation

occurs
Two-phase liquid

Dodecane > 68.3 Fully miscible Single-phase liquid

Note: The

temperatures listed

represent the upper

critical solution

temperatures (UCST)

for the respective

binary systems. Data

is derived from the

findings of Szydłowski

et al.[1][3]

Table 2: Qualitative and Semi-Quantitative Solubility of Trihexyltetradecylphosphonium
Chloride in Various Organic Solvents
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Organic Solvent Class Solvent Solubility

Aromatic Hydrocarbons Toluene
Miscible[4]; used as a 10%

(v/v) solution[5]

Chlorinated Solvents Dichloromethane Miscible[4]

Ethers Diethyl ether Miscible[4]

Tetrahydrofuran (THF) Miscible[4]

Alcohols Methanol Miscible

2-Hydroxypropane Miscible[4]

Ethylene Glycol Highly soluble[6]

Alkanes Hexane Miscible above 13.5 °C[1]

Experimental Protocols for Solubility Determination
The determination of ionic liquid solubility in organic solvents can be achieved through various

experimental methods. The "synthetic method," often involving cloud point determination, is a

common and reliable technique for establishing phase diagrams for systems exhibiting partial

miscibility.

Synthetic Method for Determining Liquid-Liquid
Equilibria (Cloud Point Titration)
This method is particularly useful for determining the temperature-composition phase diagrams

of binary mixtures, such as trihexyltetradecylphosphonium chloride and alkanes.

Objective: To determine the temperature at which a mixture of a known composition transitions

from a single phase to two phases (the cloud point).

Materials and Apparatus:

Trihexyltetradecylphosphonium chloride (purified and dried under vacuum)

Organic solvent of interest (high purity)
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Sealed glass ampoules or a thermostatically controlled glass cell

Magnetic stirrer and stir bar

Calibrated thermometer or temperature probe with high precision (e.g., ±0.05 K)

Thermostatic bath with a transparent window for observation

Analytical balance for preparing mixtures of known composition

Procedure:

Sample Preparation: Prepare a series of binary mixtures of

trihexyltetradecylphosphonium chloride and the organic solvent with varying mole

fractions. This is done by accurately weighing the required amounts of each component

directly into the glass ampoules.

Sealing: The ampoules are then sealed to prevent any change in composition due to

evaporation of the solvent.

Heating and Observation: The sealed ampoule containing a mixture of known composition is

placed in the thermostatic bath. The temperature of the bath is slowly increased while the

mixture is continuously stirred. The mixture initially exists as a two-phase system (cloudy or

with a visible meniscus).

Phase Transition to a Single Phase: As the temperature rises, the mutual solubility of the two

components increases. The temperature at which the mixture becomes a single, clear, and

homogeneous phase is carefully recorded.

Cooling and Cloud Point Determination: The thermostatic bath is then allowed to cool down

slowly (e.g., at a rate of 0.1-0.2 K/min). The temperature at which the first sign of turbidity or

cloudiness appears is recorded as the cloud point temperature. This signifies the transition

from a single phase back to a two-phase system.

Data Collection: This procedure is repeated for each of the prepared mixtures with different

compositions.
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Phase Diagram Construction: The recorded cloud point temperatures are then plotted

against the corresponding mole fractions of the ionic liquid to construct the liquid-liquid

phase diagram for the binary system.

Visualizations
Experimental Workflow for Solubility Determination
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Click to download full resolution via product page

Caption: Workflow for determining solubility via the synthetic (cloud point) method.

Logical Relationship of Solubility Factors
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Caption: Factors influencing the solubility of the ionic liquid in organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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